2-Amino-1-(butyldimethylsiloxy)butane
Overview
Description
2-Amino-1-(butyldimethylsiloxy)butane , also known by its CAS number 811841-81-3 , is a specialty compound used in proteomics research. Its molecular formula is C10H25NOSi , and its molecular weight is approximately 203.402 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Amino-1-(butyldimethylsiloxy)butane consists of a butane backbone with an amino group and a butyldimethylsiloxy group attached. The siloxy group provides stability and lipophilic properties .
Physical And Chemical Properties Analysis
Scientific Research Applications
Proteomics Research
2-Amino-1-(butyldimethylsiloxy)butane: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a specialty product for modifying amino acids, which can help in the identification and quantification of proteins and in the study of their interactions and functions .
Organic Synthesis
In organic chemistry, this compound serves as a versatile reagent. It’s particularly valuable in the synthesis of complex molecules due to its ability to introduce the tert-butyldimethylsilyl (TBDMS) protective group. This group is commonly used to protect hydroxyl groups during chemical reactions.
Drug Discovery
The compound’s unique properties make it a candidate for drug discovery processes. It can be used to modify pharmacophores, which are parts of a molecular structure that are responsible for its biological activity. This modification can enhance the activity or specificity of potential drug candidates.
Polymer Chemistry
2-Amino-1-(butyldimethylsiloxy)butane: can be used in polymer chemistry to modify the surface properties of polymers. This can improve the material’s characteristics, such as its hydrophobicity, which is crucial for applications in medical devices and implants.
Veterinary Research
This compound is also applicable in veterinary research. It can be used to create modified amino acids that are important in the development of veterinary medicines. These modifications can lead to the creation of more effective and safer drugs for animals .
Cell Signaling Studies
In the field of cell biology, 2-Amino-1-(butyldimethylsiloxy)butane is used in the study of cell signaling pathways. By modifying signaling molecules, researchers can better understand how cells communicate and respond to various stimuli, which is fundamental in the development of treatments for diseases like cancer .
Future Directions
properties
IUPAC Name |
1-[tert-butyl(dimethyl)silyl]oxybutan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H25NOSi/c1-7-9(11)8-12-13(5,6)10(2,3)4/h9H,7-8,11H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHCJQVABVSLUJB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO[Si](C)(C)C(C)(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H25NOSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(butyldimethylsiloxy)butane | |
CAS RN |
811841-81-3 |
Source
|
| Record name | 811841-81-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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